1-(2-((4-(5-(5-Methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione

• IUPAC Name: 1-[2-[4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl]sulfonylethyl]piperidine-2,6-dione
• InChI: InChI=1S/C19H24N6O5S/c1-14-21-19(22-30-14)15-5-6-16(20-13-15)23-7-9-24(10-8-23)31(28,29)12-11-25-17(26)3-2-4-18(25)27/h5-6,13H,2-4,7-12H2,1H3
• InChI Key: KOZOIPROMVTVIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2=CN=C(C=C2)N3CCN(CC3)S(=O)(=O)CCN4C(=O)CCCC4=O
• Molecular Formula: C19H24N6O5S
• Molecular Weight: 448.5 g/mol

Description

The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus. They are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. The method allows to obtain structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The oxadiazoles, 1,2,5-oxadiazole, 1,2,4-oxadiazole, 1,3,4-oxadiazole, and 1,2,3-oxadiazole, are regioisomeric forms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

1,2,4-oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, what is actively employed in organic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by techniques such as FTIR, proton NMR, 13 C NMR, UV–Visible.

Scientific Research Applications

Anti-Cancer Activity

. Researchers have explored their potential as chemotherapeutic agents, aiming to inhibit tumor growth and metastasis.

Agricultural Applications

. Their potential as low-risk chemical pesticides could address plant diseases and enhance food security.

3-(5-methyl-1,2,4-oxadiazol-3-yl)benzoic acid - MilliporeSigmaDesign, synthesis, and biological activity of novel 1,2,4-oxadiazole derivatives

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. They have potential for a wide range of applications, including pharmaceuticals and energetic materials.